Cas no 60539-01-7 (4-Quinolinecarboxylic acid, 2-(2-carboxyphenyl)-)

• Product Name: 4-Quinolinecarboxylic acid, 2-(2-carboxyphenyl)-
• CAS No: 60539-01-7
• MF: C₁₇H₁₁NO₄
• MW: 293.273544549942
• CID: 1620983
• PubChem ID: 16767376
• Update Time: 2025-09-18

4-Quinolinecarboxylic acid, 2-(2-carboxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinecarboxylic acid, 2-(2-carboxyphenyl)-
• 2-(2-CARBOXYPHENYL)-QUINOLINE-4-CARBOXYLIC ACID
• ALWAONRJMCXJOH-UHFFFAOYSA-N
• DTXSID901245551
• 2-(2-Carboxyphenyl)-4-quinolinecarboxylic acid
• AKOS005604965
• SCHEMBL8324531
• 2-(2-carboxyphenyl)quinoline-4-carboxylic acid
• 60539-01-7
• STK693438

• Inchi： 1S/C17H11NO4/c19-16(20)12-7-2-1-5-10(12)15-9-13(17(21)22)11-6-3-4-8-14(11)18-15/h1-9H,(H,19,20)(H,21,22)
• InChI Key： ALWAONRJMCXJOH-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C2C=CC=CC=2C(=O)O)=NC2C=CC=CC=21)=O

Computed Properties

• Exact Mass: 293.06883
• Monoisotopic Mass: 293.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.5A^2
• XLogP3: 2.9

Experimental Properties

• PSA: 87.49